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Compound of Interest

Compound Name: (Rac)-Efavirenz

Cat. No.: B137610

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of (Rac)-Efavirenz stock
solutions for research and developmental purposes. Efavirenz is a non-nucleoside reverse
transcriptase inhibitor (NNRTI) and is practically insoluble in water, necessitating the use of
organic solvents for stock solution preparation.[1][2][3]

Property Value

Chemical Formula C14HoCIF3NO2

Molecular Weight 315.7 g/mol [4]

Appearance White to slightly pink crystalline powder[1]
Storage (Solid) -20°C

Stability (Solid) > 4 years at -20°C

Solubility Data

(Rac)-Efavirenz is soluble in various organic solvents. The choice of solvent will depend on the
downstream application (e.g., cell culture, in vivo studies, or analytical assays).
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Solvent Solubility (approx.) Notes

Use fresh, moisture-free

Dimethyl Sulfoxide (DMSO) ~14-63 mg/mL
DMSO for best results.

Recommended as the initial
Ethanol ~20 mg/mL solvent for preparing aqueous

dilutions.

Dimethylformamide (DMF) ~20 mg/mL

Often used for preparing

Methanol Freely soluble ]
analytical standards for HPLC.

Practically insoluble (<10

Hg/mL)

Water

Prepared by first dissolving

1:1 Ethanol:PBS (pH 7.2) ~0.5 mg/mL . )
Efavirenz in ethanol.

Experimental Protocol: Preparation of a 10 mM
(Rac)-Efavirenz Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (Rac)-Efavirenz in DMSO.
Adjust the quantities of solute and solvent as needed to achieve the desired concentration and
volume.

Materials:

(Rac)-Efavirenz powder (purity 298%)

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Spatula

Appropriate-sized amber glass vial or polypropylene tube
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o Pipettors and sterile pipette tips

e \ortex mixer

e Sonicator (optional)

Safety Precautions:

» (Rac)-Efavirenz should be considered hazardous. Handle the compound in a well-ventilated
fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,
and gloves.

e Consult the Safety Data Sheet (SDS) for (Rac)-Efavirenz and all solvents before use.

Procedure:

o Equilibration: Allow the vial of (Rac)-Efavirenz powder to equilibrate to room temperature
before opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of (Rac)-Efavirenz powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.157 mg of Efavirenz (Molecular Weight
= 315.7 g/mol).

o Transfer: Carefully transfer the weighed powder into a sterile amber glass vial or a suitable
tube.

e Dissolution:

[¢]

Add the desired volume of DMSO to the vial containing the Efavirenz powder. For the
example above, add 1 mL of DMSO.

[¢]

Cap the vial securely.

[¢]

Vortex the solution until the powder is completely dissolved.

[e]

If necessary, sonicate the vial for 5-10 minutes to aid dissolution.
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o Storage:

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C for long-term storage. It is recommended to aliquot the
stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

o Aqueous dilutions of Efavirenz are not recommended for storage for more than one day.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Start: Equilibrate Efavirenz Powder

(1. Weigh Efavirenz Powdea

[2. Transfer to ViaD

(3. Add Solvent (e.g., DMSOD

Dissolution

A4
>G1. Vortex Vigorouslya
Completely Dissolved?

No Yes

Final Steps

6. Label Vial

(5. Sonicate (OptionaID

7. Store at -20°C

End: Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing (Rac)-Efavirenz stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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